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Compound of Interest

Compound Name: Ethylmorphine hydrochloride

Cat. No.: B3365623

The disposal of ethylmorphine hydrochloride, a regulated substance, requires strict
adherence to federal and institutional guidelines to ensure safety, environmental protection,
and regulatory compliance. Researchers, scientists, and drug development professionals must
handle the disposal of this compound with meticulous care due to its classification as a
controlled substance and potential hazardous waste.

Regulatory Framework

Ethylmorphine hydrochloride is classified as a Schedule Il controlled substance by the U.S.
Drug Enforcement Administration (DEA).[1][2] This designation indicates a high potential for
abuse, which may lead to severe psychological or physical dependence.[1][2] Consequently, its
disposal is primarily governed by DEA regulations outlined in Title 21 Code of Federal
Regulations (CFR) Part 1317. Additionally, depending on the formulation and concentration, it
may be subject to regulations from the Environmental Protection Agency (EPA) and the
Occupational Safety and Health Administration (OSHA) concerning hazardous waste.

Step-by-Step Disposal Procedure

The primary and mandated method for disposing of unwanted, expired, or surplus
ethylmorphine hydrochloride from a laboratory is through a DEA-registered "reverse
distributor.”

Step 1: Identify and Segregate the Waste
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« |solate the ethylmorphine hydrochloride designated for disposal from active chemical
inventories.

» Ensure the container is clearly labeled with the chemical name and the words "Hazardous
Waste" or "Awaiting Disposal.”

o Store the segregated material in a secure location, adhering to the same storage
requirements as for active controlled substances (e.g., in a locked cabinet or safe).

Step 2: Contact a DEA-Registered Reverse Distributor

o The DEA Registrant (typically the Principal Investigator in a lab setting) is responsible for
initiating the disposal process.[3]

« |dentify and establish an account with a reverse distributor authorized by the DEA to handle
and dispose of Schedule Il controlled substances. Your institution's Environmental Health &
Safety (EHS) office can typically provide a list of approved vendors.

Step 3: Complete Required Documentation

o For the transfer of a Schedule Il substance like ethylmorphine hydrochloride, the DEA
Registrant must complete a DEA Form 222.

e This form officially documents the transfer of the controlled substance from the registrant to
the reverse distributor.

o Ensure all sections of the form are filled out accurately, including the name and quantity of
the substance.

Step 4: Package for Shipment

o Package the ethylmorphine hydrochloride container securely for transport by the reverse
distributor.

o Follow any specific packaging instructions provided by the reverse distributor to prevent
spills or breakage.

Step 5: Transfer and Record-Keeping
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e Arrange for the reverse distributor to pick up the waste material.

« Both the DEA Registrant and the reverse distributor must sign and date the DEA Form 222
upon transfer.

e The Registrant must retain a copy of the completed DEA Form 222 and any other shipping or
disposal records provided by the reverse distributor for a minimum of two years, though
some institutions may require a longer retention period (e.qg., five years).[3][4] These records
must be readily available for inspection by the DEA.

Disposal of Empty Containers:

« Empty containers that once held ethylmorphine hydrochloride must be managed to
prevent diversion or contamination.

e Thoroughly triple-rinse the container with a suitable solvent (e.g., water).

e The first rinseate must be collected and disposed of as hazardous waste through your
institution's EHS office.[5] Subsequent rinses may also require collection depending on
institutional policy.

 After rinsing, deface the label on the container to render it unreadable before disposal in
regular laboratory glass or solid waste streams.

Data Presentation: Regulatory and Disposal
Information
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Parameter Guideline / Regulation

DEA Classification Schedule Il Controlled Substance[1][2]

Transfer to a DEA-Registered Reverse

Primary Disposal Method o
Distributor[3]

Required Transfer Form DEA Form 222[3][4]

) ] Minimum of 2 years (institutional policies may
Record Retention Period
vary)[3]

_ _ First rinseate must be collected as hazardous
Empty Container Rinse
waste[5]

Discarded product may be considered
Potential EPA Waste Code hazardous waste (e.g., D002 for corrosivity if in

an acidic/basic solution)[3]

Experimental Protocols Cited

This guidance is based on standard regulatory protocols rather than specific laboratory
experiments. The key protocols are those mandated by the DEA for the transfer and disposal of
Schedule II controlled substances, as outlined in 21 CFR Part 1317, and hazardous waste
guidelines from the EPA.

Mandatory Visualization
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Ethylmorphine Hydrochloride Disposal Workflow
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Caption: Workflow for the compliant disposal of ethylmorphine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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